![molecular formula C5H5ClN2O B1598642 1-methyl-1H-pyrazole-5-carbonyl chloride CAS No. 84547-59-1](/img/structure/B1598642.png)
1-methyl-1H-pyrazole-5-carbonyl chloride
Overview
Description
1-Methyl-1H-pyrazole-5-carbonyl chloride is a chemical compound with the molecular formula C5H5ClN2O . It has a molecular weight of 144.56 g/mol . The compound is typically stored at temperatures between 2-8°C in an inert atmosphere .
Synthesis Analysis
The synthesis of this compound and similar compounds often involves methylation with trimethyl phosphate, converting into boronic acids with trimethyl borate after reaction with n-butyl lithium, and condensation with pinacol . The process conditions are optimized for the synthesis and purification of intermediate 3 .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H5ClN2O/c1-8-4(5(6)9)2-3-7-8/h2-3H,1H3 . The compound has a topological polar surface area of 34.9 Ų and a complexity of 128 .Chemical Reactions Analysis
The compound is an important intermediate for the synthesis of many biologically active compounds . It can react with hydrazine derivatives to form pyrazolines, which after removal of the leaving group, provide the desired pyrazoles .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a XLogP3-AA value of 1.1, indicating its lipophilicity . The compound has no hydrogen bond donors, two hydrogen bond acceptors, and one rotatable bond .Scientific Research Applications
Synthesis of Heterocyclic Compounds
1-Methyl-1H-pyrazole-5-carbonyl chloride is utilized in the synthesis of various heterocyclic compounds. For instance, it is used in the creation of 1H-pyrano[2,3-c:6,5-c]dipyrazol-4(7H)-ones and thiones, important for their potential in medicinal chemistry and material science. The process involves the reaction of pyrazolin-5-ones with chloro-substituted pyrazole carbonyl chlorides, followed by cyclization and conversion into thiones (Datterl et al., 2010).
Facilitating Ligand Synthesis
In the field of coordination chemistry, this compound is used to synthesize ligands. These ligands, such as those with thioether or phosphine side chains, are vital for creating complexes that can engage in hydrogen bonding. This is particularly significant in the study of palladium(II)-pyrazole complexes, where the ligands allow for inter- and intramolecular hydrogen bonding, influencing the properties of the complexes (Grotjahn et al., 2003).
Antimicrobial Activity
Compounds synthesized using this compound show promise in antimicrobial applications. Novel derivatives like 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile have been tested for antimicrobial activities, showcasing the potential of these compounds in combating microbial infections (Al‐Azmi & Mahmoud, 2020).
Development of Photoluminescent Materials
This compound is used in synthesizing pyrazole-nitrogen heterocycle dyads, which exhibit strong emission properties. These compounds are significant for developing new photoluminescent materials, useful in various technological applications. The pyrazole-nitrogen heterocycle dyads show great potential due to their high quantum yields and emission properties (Mikhailov et al., 2018).
Mechanism of Action
Target of Action
Pyrazole derivatives have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It’s worth noting that pyrazole derivatives have been shown to interact with their targets, leading to changes that result in their pharmacological effects .
Biochemical Pathways
It’s known that pyrazole derivatives can affect various biochemical pathways, leading to their downstream effects .
Pharmacokinetics
It’s known that the compound has high gi absorption and is bbb permeant . Its Log Po/w (iLOGP) is 1.45, indicating its lipophilicity .
Result of Action
Pyrazole derivatives have been shown to have potent antileishmanial and antimalarial activities .
Safety and Hazards
The compound is classified as dangerous, with hazard statements including H314 . Precautionary statements include P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P321, P363, P405, and P501 . Contact with the compound can cause burns of eyes, skin, and mucous membranes . It reacts violently with water, releasing toxic gas .
Future Directions
1-Alkyl-pyrazole acid, which can be derived from 1-methyl-1H-pyrazole-5-carbonyl chloride, is an important intermediate for the synthesis of many biologically active compounds . Therefore, future research may focus on optimizing the synthesis process and exploring new applications of the compound in the field of medicinal chemistry .
properties
IUPAC Name |
2-methylpyrazole-3-carbonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5ClN2O/c1-8-4(5(6)9)2-3-7-8/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JJMGMMBYVVRVHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=N1)C(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80390390 | |
Record name | 1-methyl-1H-pyrazole-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80390390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84547-59-1 | |
Record name | 1-methyl-1H-pyrazole-5-carbonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80390390 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-1H-pyrazole-5-carbonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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